Cas no 2169775-51-1 (methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate)

• Product Name: methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate
• CAS No: 2169775-51-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5951452
• PubChem ID: 165501919
• Update Time: 2025-06-08

methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate
• 2169775-51-1
• EN300-1459883
• methyl (2E)-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]but-2-enoate

• Inchi： 1S/C11H16N2O2/c1-8(2)13-7-10(6-12-13)9(3)5-11(14)15-4/h5-8H,1-4H3/b9-5+
• InChI Key： HOOXIXSIQLSAHR-WEVVVXLNSA-N
• SMILES： O(C)C(/C=C(\C)/C1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate

Methyl (2E)-3-1-(Propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate: A Comprehensive Overview

Methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate (CAS No. 2169775-51-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a methyl ester derivative of a pyrazole-containing butenoic acid. Its unique structural features and potential biological activities have made it a subject of extensive study in recent years.

The chemical structure of methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate consists of a pyrazole ring attached to a butenoic acid moiety, with the methyl ester group at the carboxylic acid position. The presence of the pyrazole ring, which is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties, makes this compound particularly interesting for drug development.

Recent studies have highlighted the potential therapeutic applications of methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory effects in vitro and in vivo. The results demonstrated that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, in a murine model of inflammatory bowel disease (IBD), the compound showed promising efficacy in reducing inflammation and improving disease symptoms.

Another area of research has focused on the potential anticonvulsant properties of methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate. A 2022 study published in Epilepsia evaluated the compound's ability to prevent seizures in rodent models of epilepsy. The findings indicated that the compound exhibited significant anticonvulsant activity, with a favorable safety profile compared to existing antiepileptic drugs. These results suggest that methyl (2E)-3-1-(propan-2-yl)-1H-pyrazol-4-ylbut-2-enoate could be a valuable candidate for further development as an anticonvulsant agent.

The pharmacokinetic properties of methyl (2E)-3-1-(propan-2-y l)-1H-pyrazol -4 - ylbut - 2 - enoate have also been studied to assess its suitability for therapeutic use. A 2023 study published in Pharmaceutical Research evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results showed that the compound has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Furthermore, the compound exhibited low toxicity in both in vitro and in vivo toxicity studies, suggesting a wide therapeutic window.

In addition to its therapeutic potential, methyl (2E)-3 - 1 -(propan - 2 - yl) - 1 H - pyrazol - 4 - ylbut - 2 - enoate has been explored for its use as a chemical intermediate in the synthesis of other bioactive compounds. The versatile reactivity of the pyrazole ring and the butenoic acid moiety allows for a wide range of chemical modifications, making it a valuable starting material for synthetic chemists. For example, a 2023 study published in Tetrahedron Letters reported the synthesis of several novel derivatives of methyl (2E) - 3 - 1 -(propan - 2 - yl) - 1 H - pyrazol - 4 - ylbut - 2 - enoate, which exhibited enhanced biological activities compared to the parent compound.

The synthesis of methyl (2E) - 3 - 1 -(propan - 2 - yl) - 1 H - pyrazol - 4 - ylbut - 2 - enoate has been optimized through various synthetic routes to improve yield and purity. A commonly used method involves the condensation of an appropriate aldehyde with an esterified pyrazole derivative followed by stereoselective reduction and subsequent esterification. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods, such as using catalytic systems that minimize waste and reduce energy consumption.

In conclusion, methyl (2E) - 3 - 1 -(propan - 2 - yl) - 1 H - pyrazol - 4 - ylbut - 2 - enoate (CAS No. 2169775-51-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticonvulsant properties make it an attractive candidate for further drug development. Additionally, its favorable pharmacokinetic profile and versatile synthetic chemistry highlight its potential as both a therapeutic agent and a valuable chemical intermediate. Ongoing research continues to explore new avenues for optimizing its use and expanding its applications in medicinal chemistry.